N-(3-(3-methyl-1,2,4-oxadiazol-5-yl)-5,7-dihydro-4H-thieno[2,3-c]pyran-2-yl)benzo[d]thiazole-6-carboxamide

• IUPAC Name: N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)-5,7-dihydro-4H-thieno[2,3-c]pyran-2-yl]-1,3-benzothiazole-6-carboxamide
• InChI: InChI=1S/C18H14N4O3S2/c1-9-20-17(25-22-9)15-11-4-5-24-7-14(11)27-18(15)21-16(23)10-2-3-12-13(6-10)26-8-19-12/h2-3,6,8H,4-5,7H2,1H3,(H,21,23)
• InChI Key: GOLVRKJQDHLILC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=C(SC3=C2CCOC3)NC(=O)C4=CC5=C(C=C4)N=CS5
• Molecular Formula: C18H14N4O3S2
• Molecular Weight: 398.5 g/mol

Description

N-(3-(3-methyl-1,2,4-oxadiazol-5-yl)-5,7-dihydro-4H-thieno[2,3-c]pyran-2-yl)benzo[d]thiazole-6-carboxamide is a useful research compound. Its molecular formula is C18H14N4O3S2 and its molecular weight is 398.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antibacterial Agents

One study discussed the design, synthesis, and QSAR studies of novel analogs of benzo[d]thiazolyl substituted pyrazol-5-ones, displaying promising antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis. These compounds were also evaluated for cytotoxic activity, indicating antibacterial activity at non-cytotoxic concentrations (M. Palkar et al., 2017).

Antimycobacterial Activity

Another research synthesized pyridines and pyrazines substituted with oxadiazoles and oxathiazolines, testing them against Mycobacterium tuberculosis. These compounds exhibited activities that varied in potency, highlighting the potential for developing new antimycobacterial agents (M. Gezginci et al., 1998).

Anticancer Activity

Research on the synthesis and evaluation of benzothiazole derivatives as potent antitumor agents presented a derivative that showed selective cytotoxicity against tumorigenic cell lines, indicating a promising lead for developing new anticancer drugs (Masao Yoshida et al., 2005).

Antimicrobial and Anti-HCV Agents

The synthesis of pyrazole, thiazole, and 1,3,4-oxadiazole derivatives starting from a specific thiophene-2-carboxamide was explored for antimicrobial activity and potential anti-HCV (Hepatitis C virus) properties. Certain compounds showed significant inhibition of HCV replication, along with remarkable antimicrobial activity against specific bacterial strains (O. Rizk et al., 2017).

Mechanism of Action

Target of Action

It’s known that 1,2,4-oxadiazole derivatives, which this compound is a part of, exhibit a broad spectrum of biological activities . They have been found to have antibacterial effects on Xanthomonas oryzae pv. oryzae (Xoo) and Xanthomonas oryzae pv. oryzicola (Xoc) , suggesting these bacteria could be potential targets.

Mode of Action

1,2,4-oxadiazole derivatives are known to interact with their targets through various mechanisms, often involving the formation of hydrogen bonds . The presence of the 1,2,4-oxadiazole ring in the compound could potentially enhance its ability to form such bonds, thereby increasing its interaction with its targets .

Biochemical Pathways

Given its antibacterial activity, it can be inferred that it likely interferes with essential bacterial processes, such as cell wall synthesis, protein synthesis, or dna replication .

Pharmacokinetics

In silico results of similar 1,2,4-oxadiazole derivatives have indicated that they agree with the lipinski rules of five, suggesting positive oral bioavailability .

Result of Action

The compound has shown moderate nematocidal activity against Meloidogyne incognita and anti-fungal activity against Rhizoctonia solani . It also exhibited strong antibacterial effects on Xoo and Xoc, with EC50 values superior to bismerthiazol (BMT) and thiodiazole copper (TDC) .